Cas no 584-69-0 (1,3-Benzenedicarbothioicacid, 1,3-diethyl ester)

• Product Name: 1,3-Benzenedicarbothioicacid, 1,3-diethyl ester
• CAS No: 584-69-0
• MF: C₁₂H₁₄O₂S₂
• MW: 254.368360996246
• CID: 369755
• PubChem ID: 3083635
• Update Time: 2025-04-19

1,3-Benzenedicarbothioicacid, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbothioicacid, 1,3-diethyl ester
• 1-S,3-S-diethyl benzene-1,3-dicarbothioate
• 1,3-dithio-isophthalic acid S,S'-diethyl ester
• 1,3-Dithioisophthalic acid,diethyl ester
• 1,3-Dithio-isophthalsaeure-S,S'-diaethylester
• Ditophal
• Etisul
• Etusil
• Isophthalsaeure-bis-thiolethylester
• UNII-40SR2754GL
• 1,3-Dithioisophthalic acid, diethyl ester
• S,S-diethyl benzene-1,3-bis(carbothioate)
• CHEMBL2104300
• S,S-Diethyl ester of 1,3-dithioisophthalic acid
• Etisul;ICI 15688
• DITOPHAL [INN]
• NS00121181
• 584-69-0
• DTXSID40207112
• Q5283696
• S,S-DIETHYL 1,3-DITHIOISOPHTHALATE
• starbld0000997
• 40SR2754GL
• Ditophal [INN:BAN]
• SCHEMBL2109565

• Inchi： 1S/C12H14O2S2/c1-3-15-11(13)9-6-5-7-10(8-9)12(14)16-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： DWGXUDUOJPYAOR-UHFFFAOYSA-N
• SMILES： S(CC)C(C1C=CC=C(C(=O)SCC)C=1)=O

Computed Properties

• Exact Mass: 254.04400
• Monoisotopic Mass: 254.043521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 3.4

Experimental Properties

• Density: 1.191
• Boiling Point: 371.9°C at 760 mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.585
• PSA: 84.74000
• LogP: 3.47320